(1-methyl-1H-imidazol-5-yl)(phenyl)methanone
Cat. No. B8637401
M. Wt: 186.21 g/mol
InChI Key: VGQTVJZJZACFRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08981111B2
Procedure details
To a solution of 5-bromo-1-methyl-1H-imidazole (10 g, 62 mmol) in dichloromethane (50 mL) was added dropwise ethylmagnesium bromide (3 M in Et2O, 20.7 mL, 62 mmol). After stirring at room temperature for 15 min, the reaction mixture was cooled down to 0° C. with an ice-brine bath and N-methoxy-N-methylbenzamide (9.46 mL, 62 mmol) was added dropwise. The mixture was stirred for 2 h at room temperature. After standing for one night at room temperature, the mixture is worked-up by addition of water (150 mL), then acidified with aq. HCl (1 M) until pH=7. After extraction with dichloromethane (2×100 mL), the organic layers were washed with water (100 mL) then dried over MgSO4 and concentrated in vacuo. The resulting orange solid was washed with pentane to afford (1-methyl-1H-imidazol-5-yl)(phenyl)methanone [8.50 g, yield 66%; HPLC/MS: m/z=187 (M+H); log P(HCOOH)=0.79].
Yield
66%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[N:6]([CH3:7])[CH:5]=[N:4][CH:3]=1.C([Mg]Br)C.CON(C)[C:15](=[O:22])[C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1.Cl>ClCCl.O>[CH3:7][N:6]1[C:2]([C:15]([C:16]2[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=2)=[O:22])=[CH:3][N:4]=[CH:5]1
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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Type
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reactant
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|
Smiles
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BrC1=CN=CN1C
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Name
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|
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Quantity
|
20.7 mL
|
|
Type
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reactant
|
|
Smiles
|
C(C)[Mg]Br
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|
Name
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|
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Quantity
|
50 mL
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|
Type
|
solvent
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|
Smiles
|
ClCCl
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Step Two
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Name
|
|
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Quantity
|
9.46 mL
|
|
Type
|
reactant
|
|
Smiles
|
CON(C(C1=CC=CC=C1)=O)C
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Step Three
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
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Step Four
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Name
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|
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Quantity
|
150 mL
|
|
Type
|
solvent
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|
Smiles
|
O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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After stirring at room temperature for 15 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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the reaction mixture was cooled down to 0° C. with an ice-brine bath
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STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred for 2 h at room temperature
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|
Duration
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2 h
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WAIT
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Type
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WAIT
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|
Details
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After standing for one night at room temperature
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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After extraction with dichloromethane (2×100 mL)
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WASH
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Type
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WASH
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|
Details
|
the organic layers were washed with water (100 mL)
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
then dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
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WASH
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Type
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WASH
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|
Details
|
The resulting orange solid was washed with pentane
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Outcomes
Product
Details
Reaction Time |
15 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN1C=NC=C1C(=O)C1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8.5 g | |
| YIELD: PERCENTYIELD | 66% | |
| YIELD: CALCULATEDPERCENTYIELD | 73.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
